3-[4-[(Z)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]-3,5-dimethylpyrazol-1-yl]propanoic acid

• IUPAC Name: 3-[4-[(Z)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]-3,5-dimethylpyrazol-1-yl]propanoic acid
• InChI: InChI=1S/C19H17F3N4O3/c1-11-14(12(2)26(25-11)8-7-17(27)28)9-13(10-23)18(29)24-16-6-4-3-5-15(16)19(20,21)22/h3-6,9H,7-8H2,1-2H3,(H,24,29)(H,27,28)/b13-9-
• InChI Key: KCVMAWCQTQDRQJ-LCYFTJDESA-N
• Canonical SMILES: CC1=C(C(=NN1CCC(=O)O)C)C=C(C#N)C(=O)NC2=CC=CC=C2C(F)(F)F
• Isomeric SMILES: CC1=C(C(=NN1CCC(=O)O)C)/C=C(/C#N)\C(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C19H17F3N4O3
• Molecular Weight: 406.4 g/mol

Description

The compound “3-[4-[(Z)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]-3,5-dimethylpyrazol-1-yl]propanoic acid” is a complex organic molecule. It has been identified as N-((2S)-2-({(1Z)-1-METHYL-3-OXO-3-[4-(TRIFLUOROMETHYL) PHENYL]PROP-1-ENYL}AMINO)-3-{4-[2-(5-METHYL-2-PHENYL-1,3-OXAZOL-4-YL)ETHOXY]PHENYL}PROPYL)PROPANAMIDE.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry. The compound has a molecular formula of C35H36F3N3O4 and a molecular weight of 619.673. It is a non-polymer type molecule.

Scientific Research Applications

Synthesis and Reactivity

• A study outlined a rapid synthesis technique for related propanoic acids using Meldrum's acid from carboxaldehydes. These compounds have shown pharmacological activities such as antifungal, antibacterial, and anticoagulant activities, highlighting their potential in medicinal chemistry and pharmaceutical applications (Reddy & Rao, 2006).
• Research into the crystal structures and transformations of certain zwitterionic hydrates has provided insights into the solid form stability and transformation pathways of pharmaceutical compounds, demonstrating the importance of such compounds in drug development and formulation (Braun et al., 2015).
• Studies on the synthesis of azoles from related propane hydrazides reveal the versatility of these compounds in creating biologically active molecules, indicating their relevance in the development of new therapeutic agents (Tumosienė & Beresnevicius, 2007).

Applications in Drug Discovery and Pharmaceutical Sciences

• Novel indole-based hybrid oxadiazole scaffolds with substituted-phenylbutanamides were synthesized for their potent urease inhibitory activity, showcasing the potential of related compounds in drug discovery programs aimed at identifying new therapeutic agents (Nazir et al., 2018).
• Y-700, a derivative of a similar structural class, demonstrated potent inhibition of xanthine oxidoreductase, suggesting its utility in treating diseases like hyperuricemia, further emphasizing the therapeutic relevance of these compounds (Fukunari et al., 2004).